Cas no 61471-98-5 (6-chloro-N-(4-methoxyphenyl)pyridazin-3-amine)

• Product Name: 6-chloro-N-(4-methoxyphenyl)pyridazin-3-amine
• CAS No: 61471-98-5
• MF: C₁₁H₁₀ClN₃O
• MW: 235.669600963593
• MDL: MFCD00448179
• CID: 478056
• PubChem ID: 6401738
• Update Time: 2025-07-29

6-chloro-N-(4-methoxyphenyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine, 6-chloro-N-(4-methoxyphenyl)-
• 6-chloro-N-(4-methoxyphenyl)pyridazin-3-amine
• MLS001164987
• DTXSID40423310
• EN300-234240
• F1324-0030
• CHEMBL1303617
• 61471-98-5
• AKOS005477154
• SMR000540260
• CS-0454275
• VS-08851
• HMS2859I15

• MDL： MFCD00448179
• Inchi： 1S/C11H10ClN3O/c1-16-9-4-2-8(3-5-9)13-11-7-6-10(12)14-15-11/h2-7H,1H3,(H,13,15)
• InChI Key： KAZQXCYNQKFGGI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 235.0514
• Monoisotopic Mass: 235.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines